Methyl isoquinoline-3-carboxylate

• IUPAC Name: methyl isoquinoline-3-carboxylate
• InChI: InChI=1S/C11H9NO2/c1-14-11(13)10-6-8-4-2-3-5-9(8)7-12-10/h2-7H,1H3
• InChI Key: ZBCGBIZQNMVMPC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=CC=CC=C2C=N1
• Molecular Formula: C11H9NO2
• DSSTOX Substance ID: DTXSID10352385
• Molecular Weight: 187.19 g/mol
• CAS No.: 27104-73-0

Description

Isoquinoline-3-carboxylic acid methyl ester is a chemical compound belonging to the isoquinoline family, which is a class of nitrogen-containing heterocyclic compounds. Isoquinoline derivatives are known for their wide range of biological activities and applications in medicinal chemistry, synthetic organic chemistry, and industrial chemistry .

Scientific Research Applications

Isoquinoline-3-carboxylic acid methyl ester has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its antibacterial properties against plant pathogens such as Ralstonia solanacearum and Acidovorax citrulli.

Medicine: Potential lead compound for developing new antibacterial agents.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

Isoquinoline-3-carboxylic acid (IQ3CA) demonstrated significant antibacterial activity against various plant bacteria. Treatment of bacterial cells with IQ3CA resulted in a curved and sunken cell morphology, along with destroyed cell membrane integrity. Additionally, the motility and exopolysaccharides production of the bacteria were inhibited, and biofilm formation was prevented.

Safety and Hazards

Methyl isoquinoline-3-carboxylate causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, wash face, hands, and any exposed skin thoroughly after handling, use only outdoors or in a well-ventilated area, and wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

Isoquinoline alkaloids are a large group of natural products in which isoquinolines form an important class. These compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders. Therefore, there is an urgent need to develop innovative and environmentally sustainable bactericides.

Preparation Methods

Synthetic Routes and Reaction Conditions: Isoquinoline-3-carboxylic acid methyl ester can be synthesized through various methods. One common approach involves the cyclization of substituted alkynes with o-haloarylamidines in the presence of a nickel catalyst and water . Another method includes the reaction of benzaldehyde, methyl cyanoacetate, and an aromatic amine under microwave irradiation with nanostructured titanium dioxide photocatalysts .

Industrial Production Methods: Industrial production of isoquinoline derivatives often involves the use of metal catalysts or catalyst-free processes in water to ensure efficiency and sustainability . The Pomeranz-Fritsch method, which uses aromatic aldehydes and aminoacetals under acidic conditions, is also employed for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions: Isoquinoline-3-carboxylic acid methyl ester undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form isoquinoline N-oxides.

Reduction: Reduction reactions can convert it into tetrahydroisoquinoline derivatives.

Substitution: Electrophilic substitution reactions can occur at the benzene ring, especially at positions 1, 2, 3, and 4.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or peracids.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Bromine in nitrobenzene for bromination.

Major Products:

Oxidation: Isoquinoline N-oxides.

Reduction: Tetrahydroisoquinoline derivatives.

Substitution: 4-bromo-isoquinoline.

Comparison with Similar Compounds

Isoquinoline-3-carboxylic acid methyl ester is unique compared to other isoquinoline derivatives due to its specific substitution pattern and ester functional group. Similar compounds include:

Quinoline: Another nitrogen-containing heterocycle with similar biological activities but different reactivity and stability.

Isoquinoline: The parent compound with a simpler structure and broader applications.

Tetrahydroisoquinoline: A reduced form with different pharmacological properties.

Customer Q & A

Q1: What is the significance of the carbonyl group in methyl isoquinoline-3-carboxylate for its binding affinity to benzodiazepine receptors?

A1: Research suggests that the presence of a carbonyl group at the 3-position of both beta-carbolines and isoquinolines is crucial for their binding affinity to benzodiazepine receptors [, ]. this compound, possessing this structural feature, exhibits moderate binding affinity. Studies comparing various beta-carboline derivatives showed that those with carbonyl-containing substituents (like CO2Me in this compound) at the 3-position demonstrated higher in vitro potency compared to derivatives with alcohol substituents []. This highlights the importance of the carbonyl moiety for interaction with the benzodiazepine receptor.

Q2: How does the structure of this compound relate to its activity compared to beta-carbolines?

A2: Both this compound and beta-carbolines share structural similarities that contribute to their interaction with benzodiazepine receptors. While beta-carbolines have a tricyclic structure, this compound possesses a bicyclic isoquinoline core. Despite this difference, both compounds feature a carbonyl group at the 3-position, considered crucial for binding [, ]. The research indicates that this shared feature allows this compound, despite being structurally simpler than beta-carbolines, to bind to benzodiazepine receptors, albeit with moderate affinity.